Cas no 1173676-04-4 ((S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid)

• Product Name: (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid
• CAS No: 1173676-04-4
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5759786
• Update Time: 2025-06-14

(S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid
• L-Phenylalanine, N-[(cyclopropylamino)carbonyl]-

• Inchi： 1S/C13H16N2O3/c16-12(17)11(8-9-4-2-1-3-5-9)15-13(18)14-10-6-7-10/h1-5,10-11H,6-8H2,(H,16,17)(H2,14,15,18)/t11-/m0/s1
• InChI Key： ZVWXQZUTFMHCSL-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NC(NC1CC1)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 519.6±39.0 °C(Predicted)
• pka: 4.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid

Recent Advances in the Study of (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid (CAS: 1173676-04-4)

The compound (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid (CAS: 1173676-04-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the cyclopropylurea moiety and phenylpropanoic acid backbone, contribute to its selective binding affinity and pharmacokinetic properties. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating inflammatory responses and oxidative stress, suggesting its potential as a therapeutic agent for conditions such as autoimmune diseases and neurodegenerative disorders. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid exhibited promising activity against specific isoforms of phosphodiesterase (PDE), a target of interest in drug discovery for cardiovascular and central nervous system diseases.

The synthesis of (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid has been optimized in recent years, with several research groups developing more efficient and scalable routes. A 2024 publication in Organic Process Research & Development described a novel asymmetric synthesis approach that improved yield and enantiomeric purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid. Pharmacokinetic studies indicate that while the compound demonstrates good oral bioavailability, its metabolic stability and tissue distribution profiles require further optimization. Current research efforts are focused on structural modifications to enhance its drug-like properties while maintaining its biological activity.

In conclusion, (S)-2-(3-cyclopropylureido)-3-phenylpropanoic acid represents a compelling case study in rational drug design and development. The growing body of research on this compound underscores its potential as a versatile scaffold for therapeutic applications. Future studies should focus on elucidating its structure-activity relationships, optimizing its pharmacokinetic profile, and exploring its efficacy in disease-relevant models. As the field progresses, this compound may serve as a valuable tool for understanding disease mechanisms and developing targeted therapies.